![molecular formula C14H19N5O B7633464 6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile](/img/structure/B7633464.png)
6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile, also known as MP-10, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. MP-10 is a pyridazine-based compound that has been synthesized using a specific method, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile involves the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. This compound also binds to specific receptors in the body, including the dopamine D2 receptor and the sigma-1 receptor, which are involved in various physiological and biochemical processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. In animal studies, this compound has been shown to improve cognitive function and memory retention. This compound has also been shown to have neuroprotective effects and can protect against neurodegenerative diseases. In cancer research, this compound has been shown to inhibit cancer cell growth and induce cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile in lab experiments is its high purity and availability. This compound can be synthesized in large quantities, making it readily available for scientific research. Another advantage is its specificity for certain enzymes and receptors, which can make it a useful tool for studying specific biochemical and physiological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on certain cell types, which can limit its use in certain experiments.
Future Directions
There are many future directions for the study of 6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile. One potential direction is the development of this compound as a drug candidate for the treatment of neurodegenerative diseases and cancer. Another direction is the study of this compound's mechanism of action and its interactions with specific enzymes and receptors in the body. Additionally, the study of this compound's toxicity and potential side effects can help determine its safety for use in humans. Overall, the study of this compound has the potential to lead to the development of novel treatments for various diseases and to advance our understanding of biochemical and physiological processes in the body.
Synthesis Methods
6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile is synthesized using a specific method that involves the reaction of 2-(morpholin-4-ylmethyl) pyrrolidine with 3-bromo-6-chloropyridazine in the presence of a palladium catalyst. The reaction proceeds under mild conditions and produces this compound with high yield and purity. This synthesis method has been optimized to produce this compound in large quantities, making it readily available for scientific research.
Scientific Research Applications
6-[2-(Morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. In neuroscience, this compound has been studied for its potential as a neuroprotective agent and as a treatment for neurodegenerative diseases. In cancer research, this compound has been studied for its potential as a chemotherapeutic agent due to its ability to inhibit cancer cell growth.
properties
IUPAC Name |
6-[2-(morpholin-4-ylmethyl)pyrrolidin-1-yl]pyridazine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O/c15-10-12-3-4-14(17-16-12)19-5-1-2-13(19)11-18-6-8-20-9-7-18/h3-4,13H,1-2,5-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXACQIRFGLTKTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=NN=C(C=C2)C#N)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.